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Compound of Interest

Compound Name: 5-Methyl-1-hexyne

Cat. No.: B1585820 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of 5-
Methyl-1-hexyne is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe handling of this

chemical in a laboratory setting.

Chemical Overview: 5-Methyl-1-hexyne is a colorless, highly flammable liquid with a distinct

odor.[1][2] It is a terminal alkyne, and its reactivity makes it a useful reagent in various chemical

syntheses.[2] However, its flammability and potential health hazards necessitate strict

adherence to safety protocols.

Quantitative Safety Data
A summary of the key quantitative safety data for 5-Methyl-1-hexyne is presented in the table

below for easy reference.
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Property Value Source

CAS Number 2203-80-7 [3]

Molecular Formula C7H12 [4]

Molecular Weight 96.17 g/mol [4]

Boiling Point 91 °C [1]

Flash Point -7 °C (19.4 °F) [1][5]

Density 0.728 g/mL at 25 °C [5]

NFPA 704 Ratings Health: 3, Fire: 3, Reactivity: 0 [3]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are critical to minimize

exposure and ensure safety when handling 5-Methyl-1-hexyne.

Eye and Face Protection:

Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 standard are

mandatory.[6]

A face shield should be worn over safety glasses when there is a risk of splashing or

explosion.[6][7]

Hand Protection:

Nitrile or neoprene gloves are recommended for splash protection.[6]

It is crucial to inspect gloves for any signs of degradation or puncture before use.[7]

Skin and Body Protection:

A flame-retardant lab coat must be worn and kept buttoned.[6]

Long pants and closed-toe shoes are required.[6]
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Avoid wearing synthetic clothing, as it can melt and adhere to the skin in case of a fire.[6][7]

For larger quantities or situations with a higher risk of splashing, a chemical-resistant apron

should be worn over the lab coat.[6]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]

If engineering controls are not sufficient to maintain exposure below permissible limits, a

NIOSH/MSHA-approved respirator should be used.[8]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methoxyhex_1_yne.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methoxyhex_1_yne.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methoxyhex_1_yne.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0601406&productDescription=5-METHYL-1-HEXYNE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection for 5-Methyl-1-hexyne Handling

Risk Assessment

PPE Requirements

Final Check

Start: Handling 5-Methyl-1-hexyne

Assess Quantity
(Small vs. Large)

Assess Procedure
(Splash/Explosion Risk?)

Standard PPE:
- Safety Glasses

- Nitrile/Neoprene Gloves
- Flame-Retardant Lab Coat

- Closed-toe Shoes

Low Risk

Enhanced PPE:
- Chemical Splash Goggles

- Face Shield
- Chemical-Resistant Apron

High Risk

Respiratory Protection:
- Work in Fume Hood

- Respirator (if needed)

Final Check:
- All PPE properly fitted?

- Emergency equipment accessible?

Proceed with Work

Click to download full resolution via product page

Caption: PPE Selection Workflow for 5-Methyl-1-hexyne.
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is crucial for the safe handling of 5-Methyl-1-hexyne.

Preparation:

Ensure that a chemical fume hood is operational and the work area is clear of any clutter.

Verify that an appropriate fire extinguisher (e.g., dry chemical, CO2) is accessible.[1]

Have spill control materials, such as absorbent pads, readily available.[8]

Ground/bond all containers and receiving equipment to prevent static discharge.[1][8]

Use only non-sparking tools.[1][8]

Handling:

Wear the appropriate PPE as determined by the risk assessment.

Keep the container of 5-Methyl-1-hexyne tightly closed when not in use.[3][8]

Avoid inhalation of vapors or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

In Case of a Spill:

Evacuate the immediate area and alert nearby personnel.[3]

Remove all sources of ignition.[3][8]

If the spill is small, contain it with an inert absorbent material (e.g., sand, vermiculite) and

place it in a sealed, labeled container for hazardous waste disposal.[8]

For large spills, evacuate the laboratory and contact the institution's emergency response

team.[6]
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The following flowchart illustrates the standard operating procedure for handling 5-Methyl-1-
hexyne.

Standard Operating Procedure for Handling 5-Methyl-1-hexyne

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Start

Don Appropriate PPE

Prepare Work Area in Fume Hood

Gather All Necessary Materials & Equipment

Handle 5-Methyl-1-hexyne

Spill Occurred?

Decontaminate Work Area & Equipment

No

Contain and Clean Spill

Yes

Dispose of Waste Properly

Remove PPE

End
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Caption: Safe Handling Workflow for 5-Methyl-1-hexyne.

First Aid Measures
In the event of exposure to 5-Methyl-1-hexyne, immediate action is critical.

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform

artificial respiration. Seek immediate medical attention.[8][9]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes.[8][9] If skin irritation persists, seek medical

attention.[8]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8][9] Get medical attention immediately.[9]

Ingestion: Do NOT induce vomiting.[1][8] If the person is conscious, rinse their mouth with

water. Call a physician or poison control center immediately.[8]

Disposal Plan
Proper disposal of 5-Methyl-1-hexyne and any contaminated materials is essential to prevent

environmental contamination and ensure safety.

Waste Chemical: Unused or waste 5-Methyl-1-hexyne must be disposed of as hazardous

waste.[8] It should be collected in a properly labeled, sealed container.[8]

Contaminated Materials: Any materials contaminated with 5-Methyl-1-hexyne, such as

gloves, absorbent pads, and filter paper, must also be disposed of as hazardous waste.[6]

Disposal Method: Follow all local, state, and federal regulations for the disposal of flammable

liquid hazardous waste.[8] Contact your institution's environmental health and safety

department for specific guidance on disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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